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Compound of Interest

Compound Name: 6-O-Nicotiylbarbatin C

Cat. No.: B15593182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling, storage, and use of

6-O-Nicotinoylbarbatin C (CAS No: 1015776-92-7). Adherence to these guidelines is crucial for

maintaining the integrity of the compound and ensuring laboratory safety.

Compound Information
Property Value

Molecular Formula C26H31NO6

Molecular Weight 453.5 g/mol

Physical Description Powder

Purity >98%

CAS Number 1015776-92-7

Storage and Stability
Proper storage of 6-O-Nicotinoylbarbatin C is critical to prevent degradation and ensure its

stability for research applications.

Storage Conditions Summary:
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years

Store in a sealed,

cool, and dry

environment.

4°C Up to 2 years

For shorter-term

storage, ensure the

container is tightly

sealed.

In Solvent -80°C Up to 6 months
Avoid repeated

freeze-thaw cycles.

-20°C Up to 1 month

If stored for longer, re-

examination of the

solution's efficacy is

recommended.[1][2]

Handling Procedures
Due to the absence of a specific Material Safety Data Sheet (MSDS) for 6-O-Nicotinoylbarbatin

C, general laboratory safety precautions for handling chemical compounds of this nature

should be strictly followed.

General Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust and direct contact with skin and eyes.

Keep away from foodstuffs, beverages, and feed.

Wash hands thoroughly before breaks and at the end of work.
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Upon Receipt: The product is typically shipped at room temperature, which is acceptable for

short-term transport. Upon receipt, it is important to adhere to the long-term storage

recommendations. If the compound has adhered to the cap or neck of the vial during shipping,

gently tap the vial to settle the powder to the bottom.[1][2]

Solubility and Solution Preparation
Solvents: 6-O-Nicotinoylbarbatin C is soluble in the following organic solvents:

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl Sulfoxide (DMSO)

Acetone

Protocol for Preparing a Stock Solution:

Weighing: Accurately weigh the desired amount of 6-O-Nicotinoylbarbatin C powder using an

analytical balance.

Solvent Addition: Add the appropriate volume of the chosen solvent to the vial.

Enhancing Solubility: To achieve higher solubility, it is recommended to warm the tube to

37°C and use an ultrasonic bath for a short period.

Storage of Stock Solution: Store the stock solution in a tightly sealed vial at -20°C or -80°C

as per the recommended guidelines.

Experimental Workflows
The following diagrams illustrate the general workflows for handling and preparing 6-O-

Nicotinoylbarbatin C for experimental use.
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Receive Shipment

Inspect Vial for Damage

Gently Tap to Settle Powder

Store at Recommended Temperature
(Powder: -20°C or 4°C)

Click to download full resolution via product page

Caption: Workflow for receiving and storing 6-O-Nicotinoylbarbatin C powder.
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Weigh Compound

Add Solvent (e.g., DMSO)

Warm to 37°C & Sonicate (if needed)

Store Stock Solution
(-20°C or -80°C)

Prepare Working Dilutions

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution and working dilutions.

Safety Protocols
The following logical diagram outlines the necessary safety precautions when working with 6-

O-Nicotinoylbarbatin C.
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Personal Protective Equipment Handling Procedures

Emergency Procedures

Safety Glasses Gloves Lab Coat
Use in a Well-Ventilated Area

(Fume Hood)

Eye Contact:
Rinse with Water

Avoid Inhalation & Direct Contact

Skin Contact:
Wash with Soap & Water

Wash Hands After Use

Inhalation:
Move to Fresh Air

Working with 6-O-Nicotinoylbarbatin C

Click to download full resolution via product page

Caption: Key safety precautions for handling 6-O-Nicotinoylbarbatin C.

Disclaimer: The information provided is based on available data from chemical suppliers. A

comprehensive Material Safety Data Sheet (MSDS) for 6-O-Nicotinoylbarbatin C was not

found. Therefore, all handling and safety procedures should be conducted with the utmost

caution and in accordance with standard laboratory safety practices for handling novel

chemical compounds. It is the responsibility of the user to conduct a thorough risk assessment

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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